Cas no 1902176-31-1 ((2S)-2-amino-4-(oxolan-2-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(oxolan-2-yl)butanoic acid
• CAS No: 1902176-31-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6006119
• PubChem ID: 121597389
• Update Time: 2025-06-09

(2S)-2-amino-4-(oxolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-(oxolan-2-yl)butanoic acid
• EN300-1300904
• 1902176-31-1
• AKOS026727672

• Inchi： 1S/C8H15NO3/c9-7(8(10)11)4-3-6-2-1-5-12-6/h6-7H,1-5,9H2,(H,10,11)/t6?,7-/m0/s1
• InChI Key： BSKPHYAWZGBFBE-MLWJPKLSSA-N
• SMILES： O1CCCC1CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on (2S)-2-amino-4-(oxolan-2-yl)butanoic acid

Professional Introduction to (2S)-2-amino-4-(oxolan-2-yl)butanoic Acid (CAS No. 1902176-31-1)

(2S)-2-amino-4-(oxolan-2-yl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1902176-31-1, belongs to a class of molecules that exhibit promising characteristics for further research and development in drug discovery and therapeutic applications.

The molecular structure of (2S)-2-amino-4-(oxolan-2-yl)butanoic acid consists of a four-carbon chain with an amino group at the second position and an oxolane ring attached to the fourth carbon. This configuration imparts a high degree of stereochemical complexity, which is a critical factor in determining its biological interactions. The presence of the oxolane ring, a cyclic ether moiety, adds an additional layer of functional diversity, making this compound a candidate for various biochemical pathways and enzymatic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding affinities and mechanisms of action for (2S)-2-amino-4-(oxolan-2-yl)butanoic acid. Studies have indicated that this compound may interact with enzymes and receptors involved in metabolic processes, inflammation, and cell signaling. The stereochemical purity of the (S)-configuration at the second carbon is particularly noteworthy, as it can significantly influence the pharmacological profile of the molecule.

In the context of drug development, the oxolane ring has been recognized as a versatile pharmacophore that can enhance solubility, improve metabolic stability, and modulate binding interactions. The combination of these features makes (2S)-2-amino-4-(oxolan-2-yl)butanoic acid an attractive scaffold for designing novel therapeutic agents. For instance, derivatives of this compound have been explored as potential inhibitors of proteases and kinases, which are key targets in treating various diseases, including cancer and inflammatory disorders.

Experimental studies have begun to uncover the biological activities of (2S)-2-amino-4-(oxolan-2-yl)butanoic acid. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes associated with bacterial growth, highlighting its potential as an antimicrobial agent. Additionally, preliminary in vitro assays have shown that it may modulate pathways involved in immune responses, suggesting its utility in developing immunomodulatory therapies.

The synthesis of enantiomerically pure forms of chiral compounds like (2S)-2-amino-4-(oxolan-2-yl)butanoic acid is a challenging yet crucial aspect of modern pharmaceutical research. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high levels of enantiomeric purity. These efforts are essential for ensuring that the biological activities observed are not confounded by racemic impurities, which can lead to unexpected pharmacological effects.

The growing interest in natural product-inspired scaffolds has also driven research into derivatives of (2S)-2-amino-4-(oxolan-2-yl)butanoic acid. By incorporating elements from bioactive natural products into synthetic molecules, researchers aim to enhance both efficacy and selectivity. The oxolane ring is particularly relevant here, as it is commonly found in numerous bioactive compounds isolated from plants and microorganisms.

Future directions in the study of (2S)-2-amino-4-(oxolan-2-yl)butanoic acid include exploring its role in complex biological systems through interdisciplinary approaches. Integrating insights from structural biology, bioinformatics, and systems pharmacology will provide a more comprehensive understanding of its mechanisms of action. Furthermore, preclinical studies are needed to evaluate its safety profile and therapeutic potential in animal models before human trials can be considered.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of new molecular entities with distinct properties. Compounds like (2S)-amino-4-(oxolan-2-y l)butanoic acid (CAS No. 1902176-31) represent a promising area of investigation within this context. Their unique structural features offer opportunities for designing drugs that are more effective and have fewer side effects compared to existing treatments.

In conclusion, the compound (2S)-amino-4-(oxolan - - - - - - - - - - - - - yl)butanoic acid (CAS No. 1902176-